Cas no 82572-20-1 (Phenol, 5-ethyl-2-(ethylthio)-)

• Product name: Phenol, 5-ethyl-2-(ethylthio)-
• CAS No: 82572-20-1
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 687476
• PubChem ID: 13199338

Phenol, 5-ethyl-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-ethyl-2-(ethylthio)-
• 5-ethyl-2-ethylsulfanylphenol
• 2-Ethylthio-5-Ethylphenol
• SCHEMBL11092961
• 82572-20-1
• DTXSID80526834
• QDSPKGYIZNBAHC-UHFFFAOYSA-N
• 5-Ethyl-2-(ethylsulfanyl)phenol

• Inchi： InChI=1S/C10H14OS/c1-3-8-5-6-10(12-4-2)9(11)7-8/h5-7,11H,3-4H2,1-2H3
• InChI Key： QDSPKGYIZNBAHC-UHFFFAOYSA-N
• SMILES： CCC1=CC(=C(C=C1)SCC)O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų